Cas no 1506527-63-4 (4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylphenol)

• Product Name: 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylphenol
• CAS No: 1506527-63-4
• MF: C₁₀H₁₀BrN₃O
• MW: 268.109900951386
• CID: 5961196
• PubChem ID: 80104598
• Update Time: 2025-06-28

4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylphenol
• EN300-1108104
• 1506527-63-4
• AKOS018665806
• 4-[(3-amino-4-bromo-1H-pyrazol-1-yl)methyl]phenol

• Inchi： 1S/C10H10BrN3O/c11-9-6-14(13-10(9)12)5-7-1-3-8(15)4-2-7/h1-4,6,15H,5H2,(H2,12,13)
• InChI Key： NGNVMHVLOAHSHC-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 267.00072g/mol
• Monoisotopic Mass: 267.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.1Ų

Additional information on 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylphenol

Introduction to 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylphenol (CAS No. 1506527-63-4)

4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylphenol, with the CAS number 1506527-63-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by a unique molecular structure that includes a pyrazole ring, an amino group, and a bromine atom, which collectively contribute to its biological activity and pharmacological properties.

The molecular formula of 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylphenol is C₁₂H₁₂BrN₃O, and its molecular weight is approximately 286.15 g/mol. The compound's structure features a phenolic hydroxyl group attached to a benzene ring, which is further substituted with a methyl group linked to a pyrazole ring. The presence of the bromine atom and the amino group imparts specific chemical and biological properties that make it an interesting candidate for various research applications.

In recent years, 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylphenol has been extensively studied for its potential as an inhibitor of specific enzymes and receptors. One of the key areas of research has been its activity as an inhibitor of cyclin-dependent kinases (CDKs), which are crucial enzymes involved in cell cycle regulation and cancer progression. Studies have shown that this compound can selectively inhibit CDK4 and CDK6, thereby disrupting the cell cycle and potentially leading to cell death in cancer cells.

Beyond its role as a CDK inhibitor, 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylphenol has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary research has indicated that this compound may have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative disorders.

The synthesis of 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylphenol typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 4-hydroxybenzaldehyde with 3-amino-4-bromopyrazole in the presence of a suitable base, followed by reduction to form the final product. The purity and yield of the synthesized compound can be optimized by carefully controlling reaction conditions such as temperature, solvent, and catalysts.

In terms of safety and handling, while 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylphenol is not classified as a hazardous substance, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a cool, dry place away from incompatible materials.

The future prospects for 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylphenol are promising. Ongoing clinical trials are evaluating its efficacy and safety in various therapeutic applications, particularly in oncology and inflammatory diseases. Additionally, researchers are exploring its potential as a lead compound for the development of more potent and selective derivatives with enhanced pharmacological properties.

In conclusion, 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylphenol (CAS No. 1506527-63-4) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activities make it an important subject of ongoing research, with promising applications in cancer therapy, inflammation management, and neuroprotection. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and therapeutic potential.